Cas no 89927-55-9 (1,2-Benzenedicarbonitrile, 4-(chloromethyl)-)

• Product Name: 1,2-Benzenedicarbonitrile, 4-(chloromethyl)-
• CAS No: 89927-55-9
• MF: C₉H₅ClN₂
• MW: 176.602400541306
• CID: 585205
• PubChem ID: 21539948
• Update Time: 2025-04-19

1,2-Benzenedicarbonitrile, 4-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 4-(chloromethyl)-
• 4-(chloromethyl)benzene-1,2-dicarbonitrile
• SCHEMBL11858547
• BRBQZAOETTWQCB-UHFFFAOYSA-N
• DTXSID30615747
• 89927-55-9

• Inchi： 1S/C9H5ClN2/c10-4-7-1-2-8(5-11)9(3-7)6-12/h1-3H,4H2
• InChI Key： BRBQZAOETTWQCB-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C#N)=C(C#N)C=1

Computed Properties

• Exact Mass: 176.0141259g/mol
• Monoisotopic Mass: 176.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų